Cas no 216480-94-3 (4-Oxazolecarboxylicacid, 2-(aminomethyl)-5-methyl-, methyl ester)
4-Oxazolecarboxylic acid, 2-(aminomethyl)-5-methyl-, methyl ester is a heterocyclic compound featuring an oxazole core functionalized with a carboxylic acid methyl ester and an aminomethyl group. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceutical and agrochemical research. The presence of both ester and aminomethyl groups enhances its reactivity, enabling further derivatization through amidation or nucleophilic substitution. Its methyl ester moiety improves solubility in organic solvents, facilitating handling in reaction conditions. The compound’s stability under standard laboratory conditions makes it suitable for use in multi-step synthesis. Its precise molecular architecture supports the development of targeted bioactive molecules.
216480-94-3 structure
Product Name:4-Oxazolecarboxylicacid, 2-(aminomethyl)-5-methyl-, methyl ester
CAS No:216480-94-3
MF:C7H10N2O3
MW:170.165901660919
CID:243291
Update Time:2025-06-07
4-Oxazolecarboxylicacid, 2-(aminomethyl)-5-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylicacid, 2-(aminomethyl)-5-methyl-, methyl ester
- 4-Oxazolecarboxylicacid,2-(aminomethyl)-5-methyl-,methylester(9CI)
- methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate
- 2-(Aminomethyl)-5-methyl-4-oxazolecarboxylic acid methyl ester
- 4-Oxazolecarboxylic acid, 2-(aminomethyl)-5-methyl-, methyl ester
-
- Inchi: 1S/C7H10N2O3/c1-4-6(7(10)11-2)9-5(3-8)12-4/h3,8H2,1-2H3
- InChI Key: IWAWQBGFWVVEBH-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(OC)=O)N=C1CN
Experimental Properties
- Density: 1.218
- Boiling Point: 242℃
- Flash Point: 100℃
4-Oxazolecarboxylicacid, 2-(aminomethyl)-5-methyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7840640-0.05g |
methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate |
216480-94-3 | 95.0% | 0.05g |
$188.0 | 2025-03-21 | |
| Enamine | EN300-7840640-0.1g |
methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate |
216480-94-3 | 95.0% | 0.1g |
$282.0 | 2025-03-21 | |
| Enamine | EN300-7840640-0.25g |
methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate |
216480-94-3 | 95.0% | 0.25g |
$403.0 | 2025-03-21 | |
| Enamine | EN300-7840640-0.5g |
methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate |
216480-94-3 | 95.0% | 0.5g |
$636.0 | 2025-03-21 | |
| Enamine | EN300-7840640-1.0g |
methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate |
216480-94-3 | 95.0% | 1.0g |
$813.0 | 2025-03-21 | |
| Enamine | EN300-7840640-2.5g |
methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate |
216480-94-3 | 95.0% | 2.5g |
$1594.0 | 2025-03-21 | |
| Enamine | EN300-7840640-5.0g |
methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate |
216480-94-3 | 95.0% | 5.0g |
$2360.0 | 2025-03-21 | |
| Enamine | EN300-7840640-10.0g |
methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate |
216480-94-3 | 95.0% | 10.0g |
$3500.0 | 2025-03-21 | |
| Aaron | AR00CGST-50mg |
4-Oxazolecarboxylicacid,2-(aminomethyl)-5-methyl-,methylester(9CI) |
216480-94-3 | 95% | 50mg |
$284.00 | 2025-02-14 | |
| Aaron | AR00CGST-100mg |
4-Oxazolecarboxylicacid,2-(aminomethyl)-5-methyl-,methylester(9CI) |
216480-94-3 | 95% | 100mg |
$413.00 | 2025-02-14 |
4-Oxazolecarboxylicacid, 2-(aminomethyl)-5-methyl-, methyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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